Cas no 26311-04-6 (L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)-)
L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)-
- AC1L6N1Y
- Boc-Cys(Trt)-OH
- Carbobenzoxy-(S-benzyl-Cys)-Leu-methylester
- N-Benzyloxycarbonyl-S-trityl-L-cystein
- N-benzyloxycarbonyl-S-trityl-L-cysteine
- N-Carbobenzoxy-S-trityl-L-cystein
- NSC164106
- Z-Cys(Bzl)-Leu-OMe
- Z-Cys(OBzl)-Leu-OMe
- Z-Cys(Trt)-OH
- Z-L-Cys(STrt)-OH
- (R)-2-(((Benzyloxy)carbonyl)amino)-3-(tritylthio)propanoicacid
- Z-L-Cys(Trt)-OH
- (R)-2-(((Benzyloxy)carbonyl)amino)-3-(tritylthio)propanoic acid
- MFCD30187612
- F74838
- BS-51362
- (2R)-2-(phenylmethoxycarbonylamino)-3-tritylsulfanylpropanoic acid
- N-((Benzyloxy)carbonyl)-S-trityl-L-cysteine
- 26311-04-6
- (2R)-2-{[(benzyloxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoic acid
-
- MDL: MFCD30187612
- Inchi: 1S/C30H27NO4S/c32-28(33)27(31-29(34)35-21-23-13-5-1-6-14-23)22-36-30(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-20,27H,21-22H2,(H,31,34)(H,32,33)/t27-/m0/s1
- InChI Key: AXGBGCZDGIBZPI-MHZLTWQESA-N
- SMILES: S(C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 497.16621
- Monoisotopic Mass: 497.16607952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 11
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 75.63
L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1251080-25g |
Z-Cys(Trt)-OH |
26311-04-6 | 97% | 25g |
$180 | 2024-06-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597888-1g |
(R)-2-(((Benzyloxy)carbonyl)amino)-3-(tritylthio)propanoic acid |
26311-04-6 | 98% | 1g |
¥66 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597888-5g |
(R)-2-(((Benzyloxy)carbonyl)amino)-3-(tritylthio)propanoic acid |
26311-04-6 | 98% | 5g |
¥328 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597888-10g |
(R)-2-(((Benzyloxy)carbonyl)amino)-3-(tritylthio)propanoic acid |
26311-04-6 | 98% | 10g |
¥747 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1597888-25g |
(R)-2-(((Benzyloxy)carbonyl)amino)-3-(tritylthio)propanoic acid |
26311-04-6 | 98% | 25g |
¥1791 | 2023-04-14 | |
| abcr | AB526081-1 g |
Z-L-Cys(Trt)-OH; . |
26311-04-6 | 1g |
€83.40 | 2023-04-17 | ||
| abcr | AB526081-5 g |
Z-L-Cys(Trt)-OH; . |
26311-04-6 | 5g |
€134.00 | 2023-04-17 | ||
| abcr | AB526081-25 g |
Z-L-Cys(Trt)-OH; . |
26311-04-6 | 25g |
€309.90 | 2023-04-17 | ||
| abcr | AB526081-1g |
Z-L-Cys(Trt)-OH, 95%; . |
26311-04-6 | 95% | 1g |
€81.90 | 2025-03-19 | |
| abcr | AB526081-5g |
Z-L-Cys(Trt)-OH, 95%; . |
26311-04-6 | 95% | 5g |
€143.00 | 2025-03-19 |
L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)-
Professional Introduction to L-Cysteine, N-[(Phenylmethoxy)carbonyl]-S-(Triphenylmethyl) and CAS No. 26311-04-6
L-Cysteine, N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl) is a specialized compound with significant applications in the field of chemical and pharmaceutical research. This compound, identified by the CAS number CAS No. 26311-04-6, has garnered attention due to its unique structural properties and versatile functionalities. The presence of both the phenylmethoxy and triphenylmethyl groups makes it a valuable intermediate in the synthesis of various bioactive molecules.
The compound's structure is characterized by a cysteine backbone, which is a crucial component in many biological processes. Cysteine, known for its thiol (-SH) group, plays a pivotal role in protein structure and function. The modification of this thiol group with an acetyl derivative (N-acetyl-L-cysteine) enhances its stability and reactivity, making it an indispensable tool in peptide coupling and protein modification experiments.
In recent years, the pharmaceutical industry has seen a surge in the use of protected amino acids for drug development. The N-acetyl-L-cysteine derivative offers a unique advantage by providing a stable and reactive intermediate that can be easily incorporated into larger molecular frameworks. This has led to its widespread adoption in the synthesis of peptidomimetics and other therapeutic agents.
The triphenylmethyl group attached to the sulfur atom not only enhances the hydrophobicity of the compound but also provides a site for further functionalization. This feature is particularly useful in medicinal chemistry, where hydrophobic interactions play a critical role in drug-receptor binding. The combination of these structural elements makes L-Cysteine, N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl) a versatile building block for designing novel pharmacophores.
Recent studies have highlighted the compound's potential in the development of enzyme inhibitors. The thiol group of cysteine is known to interact with metal ions and other biomolecules, making it an ideal candidate for designing targeted inhibitors. For instance, researchers have utilized this compound to develop inhibitors for cysteine proteases, which are implicated in various diseases such as cancer and inflammation.
The acetyl group at the amino terminus further enhances its utility by providing a site for amide bond formation. This has been exploited in solid-phase peptide synthesis (SPPS), where protected amino acids are used to build complex peptide chains step-by-step. The stability provided by the acetyl group ensures that each step of the synthesis proceeds efficiently without unwanted side reactions.
In addition to its role in peptide synthesis, L-Cysteine, N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl) has been explored in the field of materials science. Its ability to form stable complexes with transition metals has made it useful in catalytic applications. These complexes can be employed as catalysts for various organic transformations, including cross-coupling reactions and oxidation processes.
The compound's unique properties have also been leveraged in bioconjugation techniques. By incorporating this molecule into biomolecules such as antibodies or peptides, researchers can enhance their stability and bioavailability. This has significant implications for therapeutic applications, where maintaining the integrity of biologic drugs is crucial.
The latest advancements in synthetic chemistry have further expanded the applications of this compound. Techniques such as flow chemistry have enabled the efficient production of derivatives with tailored properties. These advancements are particularly relevant in industrial settings where scalability and reproducibility are key considerations.
In conclusion, L-Cysteine, N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl) is a multifunctional compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, materials science, and bioconjugation techniques. As research continues to uncover new ways to utilize this compound, its importance is only expected to grow.
26311-04-6 (L-Cysteine,N-[(phenylmethoxy)carbonyl]-S-(triphenylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)